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Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859 Get Quote

For researchers, scientists, and drug development professionals, the selective inhibition of

specific adenylyl cyclase (AC) isoforms presents a promising therapeutic avenue. This guide

provides a detailed comparison of the investigational compound ST034307 and its specificity

against various AC isoforms, supported by experimental data and detailed protocols.

ST034307 has emerged as a selective small molecule inhibitor of type 1 adenylyl cyclase

(AC1).[1][2] This property is of significant interest as AC1 is implicated in physiological

processes such as pain and opioid dependence.[1][3] Non-selective inhibition of AC isoforms

could lead to undesirable side effects, highlighting the need for compounds with high isoform

specificity.[1]

Quantitative Assessment of ST034307 Specificity
Experimental data demonstrates that ST034307 exhibits a high degree of selectivity for AC1

over other membrane-bound AC isoforms. The following table summarizes the inhibitory and

potentiating effects of ST034307 across various AC isoforms.
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Adenylyl Cyclase
Isoform

Effect of ST034307 IC50 (µM) Observations

AC1 Inhibition 2.3

Potent and selective

inhibition observed.[4]

[5]

AC2 Potentiation -

Potentiated phorbol

12-myristate 13-

acetate (PMA)-

stimulated cAMP

production.[1][5]

AC3
No significant

inhibition
-

AC4
No significant

inhibition
-

AC5 Potentiation (slight) -

A small potentiation of

forskolin-stimulated

activity was observed.

[1]

AC6 Potentiation (slight) -

A small potentiation of

forskolin-stimulated

activity was observed.

[1]

AC7
No significant

inhibition
-

AC8
No significant

inhibition
-

No significant activity

against AC8 was

detected.[4]

AC9
No significant

inhibition
-
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The following diagrams illustrate the signaling pathway of adenylyl cyclase and a typical

experimental workflow for assessing the specificity of an inhibitor like ST034307.
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Adenylyl Cyclase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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